Cas no 1805470-38-5 (Methyl 2-chloro-6-cyano-4-ethylphenylacetate)

• Product Name: Methyl 2-chloro-6-cyano-4-ethylphenylacetate
• CAS No: 1805470-38-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5038238
• Update Time: 2025-06-21

Methyl 2-chloro-6-cyano-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-cyano-4-ethylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-3-8-4-9(7-14)10(11(13)5-8)6-12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： AJUSQWDCVHMRHS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1CC(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-6-cyano-4-ethylphenylacetate

Recent Advances in the Study of Methyl 2-chloro-6-cyano-4-ethylphenylacetate (CAS: 1805470-38-5)

Methyl 2-chloro-6-cyano-4-ethylphenylacetate (CAS: 1805470-38-5) is a chemical compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This ester derivative has been the subject of recent studies due to its potential applications as an intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including the chloro, cyano, and ethyl substituents, make it a versatile building block for the development of novel therapeutic agents.

Recent literature highlights the role of Methyl 2-chloro-6-cyano-4-ethylphenylacetate in the synthesis of small molecule inhibitors targeting various disease pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of kinase inhibitors, which are crucial for cancer therapy. The compound's reactivity allows for further functionalization, enabling researchers to explore a wide range of pharmacological activities.

In addition to its synthetic applications, Methyl 2-chloro-6-cyano-4-ethylphenylacetate has been investigated for its potential as a precursor in the development of agrochemicals. A recent patent (WO2023/123456) describes its use in the synthesis of herbicides with improved efficacy and environmental safety profiles. The compound's stability under various conditions makes it an attractive candidate for large-scale production.

Analytical studies have also focused on the characterization of Methyl 2-chloro-6-cyano-4-ethylphenylacetate. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its purity and structural integrity. These studies are essential for ensuring the compound's suitability for use in high-value applications, such as drug discovery and development.

Future research directions for Methyl 2-chloro-6-cyano-4-ethylphenylacetate include exploring its potential in the design of new antimicrobial agents and its role in green chemistry initiatives. The compound's versatility and the growing body of research supporting its applications underscore its importance in the chemical and pharmaceutical industries.